2-Tert-butyl-5-(cyclopropylmethyl)phenol

• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 2-tert-butyl-5-(cyclopropylmethyl)phenol
• InChI: InChI=1S/C14H20O/c1-14(2,3)12-7-6-11(9-13(12)15)8-10-4-5-10/h6-7,9-10,15H,4-5,8H2,1-3H3
• InChI Key: UVOIIQBARHAJEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)CC2CC2)O

Description

2-Tert-butyl-5-(cyclopropylmethyl)phenol is a phenolic compound characterized by a benzene ring substituted with a tert-butyl group at the 2-position and a cyclopropylmethyl group at the 5-position. The tert-butyl group contributes significant steric bulk, while the cyclopropylmethyl substituent introduces a strained cyclopropane ring, which influences electronic and conformational properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Tert-butyl-5-(cyclopropylmethyl)phenol can be achieved through several methods. One common approach involves the alkylation of phenol with tert-butyl chloride and cyclopropylmethyl chloride in the presence of a strong base such as sodium hydroxide. The reaction is typically carried out under reflux conditions to ensure complete conversion of the starting materials.

Industrial Production Methods

On an industrial scale, the production of 2-Tert-butyl-5-(cyclopropylmethyl)phenol may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. Catalysts such as zeolites or metal oxides may be employed to enhance the efficiency of the alkylation process. The product is then purified through distillation or recrystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-Tert-butyl-5-(cyclopropylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form cyclohexanol derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) and nitrating agents (e.g., nitric acid) are commonly employed.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic derivatives.

Reduction: Cyclohexanol derivatives.

Substitution: Halogenated or nitrated phenolic compounds.

Scientific Research Applications

2-Tert-butyl-5-(cyclopropylmethyl)phenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used as an intermediate in the production of fragrances, antioxidants, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Tert-butyl-5-(cyclopropylmethyl)phenol involves its interaction with various molecular targets and pathways. The phenolic group can participate in hydrogen bonding and other interactions with biological molecules, leading to its observed biological activities. The tert-butyl and cyclopropylmethyl groups may influence the compound’s lipophilicity and membrane permeability, affecting its distribution and activity within biological systems.

Comparison with Similar Compounds

Table 1: Impact of C1 Substituents on 5-HT2A Receptor Antagonism

Compound	C1 Substituent	5-HT2A Activity	Selectivity	Reference
2	Allyloxy	High	Moderate
3	Cyclopropylmethyloxy	High	High
15b	Allyl	Reduced	Low

Positional Effects of Substituents

Substituent position profoundly impacts activity. For example, placing an allyl group at the C2 position of aporphine derivatives (compound 15a ) reduced 5-HT2A antagonism by 50% compared to C1-substituted analogues, indicating steric incompatibility at C2 . Similarly, cyclopropylmethyl groups at C1 maintained high receptor affinity, whereas open-chain analogues (e.g., compound 39 ) showed a 5-fold drop in binding affinity .

Table 2: Positional Tolerance of Substituents in 5-HT2A Antagonists

Position	Substituent	Activity Relative to C1 Cyclopropylmethyl	Reference
C1	Cyclopropylmethyl	100% (Baseline)
C1	Allyl	95%
C2	Allyl	50%

tert-Butyl vs. Isopropyl Groups

The tert-butyl group at the 2-position provides greater steric hindrance compared to isopropyl analogues (e.g., 2-tert-butyl-5-isopropylphenol, ). This bulkiness enhances receptor selectivity by preventing non-specific binding, as seen in opioid antagonists where tert-butyl groups improved selectivity over α1A receptors .

Role in Opioid Receptor Modulation

In the oripavine series, cyclopropylmethyl substituents on nitrogen atoms yielded potent narcotic antagonists (e.g., compound 50 ), whereas larger groups (e.g., propyl) resulted in agonist activity. This underscores the cyclopropylmethyl group’s optimal balance of size and electronic properties for antagonism .